Cas no 2227825-64-9 (methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate
• CAS No: 2227825-64-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6502707
• PubChem ID: 165974805
• Update Time: 2025-05-21

methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate
• 2227825-64-9
• EN300-1788741

• Inchi： 1S/C13H15NO3/c1-14-6-5-9-7-10(3-4-11(9)14)12(15)8-13(16)17-2/h3-7,12,15H,8H2,1-2H3/t12-/m0/s1
• InChI Key： TVPJUJXDXZREAL-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate

Methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate (CAS 2227825-64-9): A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate (CAS 2227825-64-9) is a specialized chiral ester compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a 1-methyl-1H-indole core with a 3-hydroxypropanoate side chain, represents a versatile intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate aligns with current trends in precision medicine and chiral drug synthesis. Researchers are actively investigating its potential as a building block for neuroprotective agents, given the indole moiety's prevalence in serotonin receptor modulators. The compound's CAS 2227825-64-9 serves as a crucial identifier in patent literature and regulatory documentation, reflecting its importance in intellectual property protection for novel pharmaceuticals.

From a chemical perspective, methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate exhibits interesting properties that warrant discussion. The 3S configuration at the hydroxy-bearing carbon introduces stereoselectivity, which is critical for biological activity. This characteristic makes it particularly relevant to current research on asymmetric synthesis methods, a hot topic in medicinal chemistry forums and academic publications. The ester functionality provides opportunities for further derivatization, while the 1-methylindole component contributes to the molecule's lipophilicity and potential blood-brain barrier permeability.

The synthesis of CAS 2227825-64-9 typically involves multi-step organic transformations, often starting from commercially available 5-bromo-1-methyl-1H-indole. Modern approaches frequently employ palladium-catalyzed cross-coupling reactions or organometallic additions to construct the propanoate side chain. These methods reflect the broader pharmaceutical industry's shift toward atom-economical processes and green chemistry principles – topics frequently searched by chemistry professionals in academic and industrial settings.

Analytical characterization of methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate presents specific challenges and opportunities. Advanced techniques such as chiral HPLC and NMR spectroscopy are essential for verifying the compound's stereochemical purity, a critical quality attribute for pharmaceutical intermediates. The indole proton environment produces distinctive 1H NMR signals between 7.5-8.5 ppm, while the methyl ester typically appears as a sharp singlet near 3.7 ppm. These spectral features are frequently discussed in online chemistry communities and academic search queries related to indole derivative characterization.

In the context of drug discovery, methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate serves as a valuable precursor for various therapeutic candidates. The compound's structural features suggest potential applications in developing 5-HT receptor modulators, kinase inhibitors, and anti-inflammatory agents. These areas represent active research frontiers that consistently rank high in scientific literature searches and conference presentations. The CAS 2227825-64-9 identifier frequently appears in patent applications covering novel indole derivatives, particularly those targeting neurological disorders.

From a commercial perspective, methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate occupies a niche but growing segment of the fine chemicals market. Suppliers typically offer this compound in research quantities, with prices reflecting the complexity of its asymmetric synthesis. The growing demand for chiral building blocks in pharmaceutical R&D ensures steady interest in this and related compounds. Market analysts tracking specialty chemicals and pharmaceutical intermediates frequently monitor compounds like CAS 2227825-64-9 as indicators of emerging drug development trends.

Handling and storage considerations for methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate follow standard protocols for sensitive organic compounds. The material is typically stored under inert atmosphere at low temperatures to preserve its stereochemical integrity and prevent ester hydrolysis. These practical aspects generate numerous search queries from laboratory technicians and process chemists seeking optimal handling conditions for chiral esters and indole derivatives.

The future research directions for methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate appear promising. Current investigations focus on its incorporation into more complex molecular architectures, particularly those targeting GPCRs and epigenetic regulators. The compound's versatility makes it attractive for combinatorial chemistry approaches and fragment-based drug design – methodologies that dominate contemporary medicinal chemistry literature and conference proceedings.

In conclusion, methyl (3S)-3-hydroxy-3-(1-methyl-1H-indol-5-yl)propanoate (CAS 2227825-64-9) represents an important chiral building block with diverse applications in pharmaceutical research. Its unique structural features, synthetic challenges, and therapeutic potential make it a compound of continuing interest to both academic and industrial researchers. As the field of targeted therapeutics advances, the role of specialized intermediates like this will likely expand, driving further innovation in synthetic methodology and drug discovery paradigms.